1-Boc-3-hydroxy-5-methylpiperidine

• IUPAC Name: tert-butyl 3-hydroxy-5-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H21NO3/c1-8-5-9(13)7-12(6-8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3
• InChI Key: MEYHEQDHYZKZJR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)OC(C)(C)C)O
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• CAS RN: 1909335-89-2

Description

1-Boc-3-hydroxy-5-methylpiperidine is a chemical compound with the molecular formula C11H21NO3. It’s also known as tert-butyl 3-hydroxy-5-methylpiperidine-1-carboxylate. This compound is used as an intermediate in the synthesis of various pharmaceuticals.

Synthesis Analysis

Piperidine derivatives have been the subject of numerous studies due to their importance in drug design. The synthesis of such compounds involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives. A specific synthesis method for (S)-N-Boc-3-hydroxypiperidine using an ®-specific carbonyl reductase from Candida parapsilosis has been reported.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various tools and databases. These tools can provide information about the compound’s structure, including its molecular weight, chemical properties, and potential interactions.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and varied. A comprehensive analysis would involve studying the reactions under different conditions and with various reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. These properties can include its melting point, boiling point, density, and solubility.

Scientific Research Applications

Synthesis and Chemical Properties

1-Boc-3-hydroxy-5-methylpiperidine serves as a crucial intermediate in the synthesis of various chemical compounds. Its applications are illustrated through the development of novel synthetic methodologies and the production of bioactive molecules.

• Synthetic Applications : The compound has been used in the synthesis of specific piperidine derivatives, highlighting its role in constructing complex molecules. For example, (S)-1-Boc-3-hydroxypiperidine was synthesized from 3-hydroxypyridine, showcasing a method to obtain this compound through hydrogenation, chiral resolution, and subsequent reactions (Wang Junming, 2013). Additionally, the enantioselective synthesis of polyhydroxypiperidines from phenylglycinol-derived 2-pyridone illustrates the compound's role in obtaining chiral, bioactive structures (M. Amat et al., 2001).

• Bioreductive Production : An innovative approach for the bioreductive production of (R)-N-Boc-3-hydroxypiperidine using a carbonyl reductase from Kluyveromyces marxianus ATCC 748 demonstrates the biotechnological applications of this compound. This process signifies its potential in industrial production due to the high efficiency and yield of the desired enantiomer (Lifeng Chen et al., 2017).

• Chemical Properties and Stability : Research on compounds like 5-hydroxymethylcytosine (hmC), which shares a similar hydroxy functional group, has provided insights into the stability and function of such modifications in DNA. Although not directly related to this compound, these studies shed light on the importance of hydroxy modifications in biological systems (Martin Bachman et al., 2014).

Applications in Medicinal Chemistry

• Pharmaceutical Synthesis : The compound has been instrumental in the synthesis of pharmaceutical intermediates, such as the development of a biocatalytic process for preparing (S)-N-Boc-3-hydroxypiperidine, a key synthon in the synthesis of ibrutinib, a drug for lymphoma treatment. This highlights the compound's utility in creating medically relevant molecules with high enantiomeric excess (Xin Ju et al., 2014).

Safety and Hazards

The safety and hazards associated with 1-Boc-3-hydroxy-5-methylpiperidine would typically be provided in a Safety Data Sheet (SDS) from the manufacturer. This would include information on its flammability, toxicity, and potential environmental impact.

Future Directions

The future directions for research on 1-Boc-3-hydroxy-5-methylpiperidine could involve further exploration of its synthesis methods, potential applications in drug design, and its physical and chemical properties. This could lead to the development of new pharmaceuticals and a deeper understanding of its properties and interactions.